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Compound of Interest

Compound Name: Levoglucosan-13C6

Cat. No.: B583477 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and regulatory compliance. This

guide provides essential, immediate safety and logistical information for the proper handling

and disposal of Levoglucosan-13C6, a non-hazardous, stable isotope-labeled compound.

Levoglucosan-13C6 is the 13C-labeled version of Levoglucosan.[1] The disposal procedures

for isotopically labeled compounds are determined by the chemical's inherent hazards, not the

stable isotope, which is non-radioactive. Multiple safety data sheets (SDS) for the parent

compound, Levoglucosan, classify it as not hazardous according to the OSHA Hazard

Communication Standard (29 CFR 1910.1200) and Regulation (EC) No 1272/2008.[2][3]

Immediate Safety and Handling Precautions
While Levoglucosan-13C6 is not classified as a hazardous substance, standard laboratory

best practices should always be followed.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses or goggles.

Skin Protection: Use chemical-resistant gloves and a lab coat.

Respiratory Protection: Not generally required, but use in a well-ventilated area.

General Hygiene:
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Avoid breathing dust or vapors.

Do not ingest.

Wash hands thoroughly after handling.

Step-by-Step Disposal Protocol
The following protocol outlines the recommended disposal procedure for Levoglucosan-13C6
in solid and liquid forms.

1. Waste Collection:

Solid Waste:

Carefully sweep up any solid Levoglucosan-13C6, minimizing dust generation.

Place the material and any contaminated disposables (e.g., weighing paper, gloves) into a

clearly labeled, sealable container designated for non-hazardous solid chemical waste.

Liquid Waste (Solutions):

While not classified as environmentally hazardous, it is best practice to avoid disposing of

chemical solutions down the drain.

Collect all solutions containing Levoglucosan-13C6 in a designated, leak-proof container

for non-hazardous liquid waste.

Ensure the waste container is compatible with the solvents used.

2. Waste Container Management:

Labeling: The waste container must be clearly labeled with "Non-Hazardous Waste" and the

full chemical name: "Levoglucosan-13C6". List all other chemical constituents of the waste,

including solvents.

Storage: Store the sealed waste container in a designated area for chemical waste, away

from incompatible materials such as strong oxidizing agents.[2] Keep the container closed
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when not in use.

3. Final Disposal:

Dispose of the collected waste through your institution's chemical waste disposal program.

Follow all local, state, and federal regulations for non-hazardous chemical waste disposal.

Quantitative Data Summary
Property Value Source

Molecular Formula C₆H₁₀O₅ PubChem[4]

Molecular Weight 162.14 g/mol PubChem[4]

Melting Point 170 - 180 °C Fisher Scientific[2]

Solubility in Water 62.3 mg/mL PubChem[4]

Experimental Workflow: Disposal of Levoglucosan-
13C6
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Caption: Workflow for the proper disposal of Levoglucosan-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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